(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-7-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C24H25NO8/c1-14-17(33-24(27)25-7-9-31-10-8-25)6-5-16-21(26)18(32-22(14)16)11-15-12-19(28-2)23(30-4)20(13-15)29-3/h5-6,11-13H,7-10H2,1-4H3/b18-11-
• InChI Key: OUAFKWBYAUJXIJ-WQRHYEAKSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O)OC(=O)N4CCOCC4
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/C2=O)OC(=O)N4CCOCC4
• Molecular Formula: C24H25NO8
• Molecular Weight: 455.5 g/mol

Description

(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C24H25NO8 and its molecular weight is 455.463. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

One aspect of the scientific research on compounds related to (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate involves exploring their chemical synthesis and reactions. For instance, the study by Pritchard and Al‐Rawi (2008) discusses the synthesis of novel 2-thio-1,3-oxazines and their transformation with amines, including morpholine, to produce compounds with potential biological activities, such as antiplatelet activity (Pritchard & Al‐Rawi, 2008).

Complex Formation and DNA Binding

In the realm of bioinorganic chemistry, the research by Türker et al. (2019) on morpholine-liganded palladium(II) complexes, which includes DNA-binding studies, reveals the potential of these complexes in biochemistry and pharmacology. They synthesized a series of these complexes and evaluated their DNA binding activities, highlighting the significance of such compounds in scientific research (Türker et al., 2019).

Cytotoxicity Studies

Research on derivatives of similar compounds, as discussed by Bu et al. (2001), involves the synthesis of 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives. Their study evaluates the cytotoxicity of these compounds, offering insights into their potential use in cancer research (Bu et al., 2001).

Antitumor Activity

Kosmalski et al. (2022) researched oxime ethers containing morpholine and other moieties for their cytotoxicity against cancer cell lines. They found certain derivatives with potent antitumor activity, suggesting the relevance of such compounds in cancer treatment (Kosmalski et al., 2022).